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Compound of Interest

Compound Name: Neomenthoglycol

Cat. No.: B3432738

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of the repellency data for
Neomenthoglycol and its closely related compound, p-Menthane-3,8-diol (PMD), compared
with other commercially available active ingredients: DEET, Picaridin, and IR3535. This
document summarizes quantitative performance data, details common experimental protocols
for efficacy testing, and illustrates the biological and experimental pathways involved.

Comparative Repellency Data

The following tables summarize the complete protection times (CPT) of various insect
repellents against different mosquito species as reported in several studies. CPT is a standard

metric for repellent efficacy, representing the duration a repellent prevents insect bites after
application.

Table 1: Repellency Data for p-Menthane-3,8-diol (PMD) and a Menthol Derivative (MR08)
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Menthol
Propylene Glycol 300 Anopheles >7 (92.39% Kilonzo et al.,
0
Carbonate gambiae s.l. protection) 2012[1]
(MRO08)
Menthol
Propylene Glycol 300 Culex 1 (100% Kilonzo et al.,
0
Carbonate quinquefasciatus  protection) 2012[1]
(MRO08)
p-Menthane-3,8- ) Carroll, S. P,
] 20% Aedes aegypti ~6-8
diol (PMD) 2008|2]
p-Menthane-3,8- B Ochlerotatus Barnard et al.,
] Not Specified ] 3.8 (x1.4)
diol (PMD) taeniorhynchus 2002[3][4]
Oil of Lemon )
- ] The Medical
Eucalyptus Not Specified Mosquitoes upto6
Letter, 2025
(PMD)

Table 2: Comparative Repellency of DEET, Picaridin, and IR3535
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DEET 23.8% Mosquitoes 5 ]
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) University of
DEET 20% Mosquitoes 4 )
Florida IFAS
] University of
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Ochlerotatus Barnard et al.,
DEET 25% ] 5.6 (£0.5)
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] Carroll, S. P.,
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2008
. 0.38 (23 University of
IR3535 7.5% Mosquitoes ) )
minutes) Florida IFAS
N Ochlerotatus Barnard et al.,
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taeniorhynchus

2002

Experimental Protocols

The data presented in this guide are primarily derived from two standard laboratory-based

efficacy tests: the Arm-in-Cage test and the Y-tube Olfactometer test.
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Arm-in-Cage Test

The Arm-in-Cage test is a widely used method to evaluate the efficacy of topical insect
repellents.

Objective: To determine the complete protection time (CPT) of a repellent formulation against
biting insects under controlled laboratory conditions.

Procedure:

o Subject Preparation: A defined area on a human volunteer's forearm is marked. A specified
dose of the repellent formulation is applied evenly to this area. The other forearm may be left
untreated or treated with a control substance (e.g., ethanol).

e Mosquito Exposure: The treated forearm is inserted into a cage containing a known number
of host-seeking female mosquitoes (e.g., 200 Aedes aegypti).

o Data Collection: The arm is exposed for a set period (e.g., 3 minutes) at regular intervals
(e.g., every 30 minutes). The time to the first confirmed insect bite is recorded. A confirmed
bite is often defined as a first bite followed by a second bite within a specified timeframe.

o Endpoint: The test for a given repellent is concluded when it fails to provide complete
protection, or after a maximum predetermined time has elapsed. The CPT is then calculated.

Y-Tube Olfactometer Test

The Y-tube olfactometer is a behavioral assay used to assess the attractant or repellent
properties of volatile chemicals.

Objective: To determine if a substance is a spatial repellent or an attractant to insects.
Procedure:

o Apparatus Setup: A Y-shaped glass or plastic tube is used. A stream of purified and
humidified air is passed through each arm of the "Y".

e Odor Introduction: The test substance is introduced into the airflow of one arm (the
“treatment arm™), while the other arm receives only the clean air (the "control arm™). Often,
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an attractant cue, such as a human hand, is presented in conjunction with the repellent in the
treatment arm to test for masking effects.

 Insect Introduction: A single insect is released at the base of the Y-tube and is allowed a set
amount of time to choose between the two arms.

o Data Collection: The choice of the insect (treatment or control arm) is recorded. This is
repeated for a statistically significant number of insects.

e Analysis: The distribution of insects in the two arms is analyzed to determine if the test
substance significantly repelled the insects compared to the control.

Visualizations
Experimental Workflow for Repellent Efficacy Testing
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Caption: Workflow for testing the efficacy of insect repellents.

Simplified Signaling Pathway of Insect Olfactory
Repellency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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